Cas no 107167-43-1 (2,4,6-trimethylphenyl sulfamate)

• Product Name: 2,4,6-trimethylphenyl sulfamate
• CAS No: 107167-43-1
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 1183208
• PubChem ID: 23161078
• Update Time: 2025-06-11

2,4,6-trimethylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 2,4,6-trimethylphenyl ester
• 2,4,6-trimethylphenyl sulfamate
• SCHEMBL4876000
• 2,4,6-trimethylphenylsulfamate
• EN300-1990673
• 107167-43-1
• (2,4,6-trimethylphenyl) sulfamate
• mesityl sulfamate

• Inchi： 1S/C9H13NO3S/c1-6-4-7(2)9(8(3)5-6)13-14(10,11)12/h4-5H,1-3H3,(H2,10,11,12)
• InChI Key： ZDPLHRIUHBMUMZ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 2,4,6-trimethylphenyl sulfamate

2,4,6-Trimethylphenyl Sulfamate: An Overview of Its Properties and Applications

2,4,6-Trimethylphenyl sulfamate (CAS No. 107167-43-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its distinct molecular structure, which includes a sulfamate group attached to a 2,4,6-trimethylphenyl ring. This structure imparts specific reactivity and stability properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2,4,6-trimethylphenyl sulfamate is C₉H₁₃NO₃S, and its molecular weight is approximately 207.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle and process in laboratory settings.

In the realm of pharmaceutical research, 2,4,6-trimethylphenyl sulfamate has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. For instance, recent studies have explored its use in the development of anti-inflammatory agents and antiviral compounds. The sulfamate group in the molecule can be readily modified to introduce various functional groups that enhance the pharmacological activity of the final product. This flexibility in chemical modification is a key advantage of using 2,4,6-trimethylphenyl sulfamate as a building block in drug design.

Beyond pharmaceuticals, 2,4,6-trimethylphenyl sulfamate has found applications in materials science. Its ability to form stable complexes with metal ions makes it useful in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and separation processes. For example, researchers have reported the successful synthesis of MOFs using 2,4,6-trimethylphenyl sulfamate-based ligands that exhibit high surface areas and tunable pore sizes.

In environmental chemistry, 2,4,6-trimethylphenyl sulfamate has been studied for its biodegradability and environmental impact. Recent studies have shown that the compound can be biodegraded by certain microorganisms under aerobic conditions. This biodegradability is an important consideration for the safe use and disposal of compounds in industrial processes. Additionally, the compound's low toxicity profile makes it a safer alternative to other chemicals with similar functionalities.

The synthesis of 2,4,6-trimethylphenyl sulfamate typically involves several steps. One common method involves the reaction of 2,4,6-trimethylphenol with chlorosulfonic acid to form the corresponding sulfonyl chloride intermediate. This intermediate is then treated with ammonia or an ammonium salt to yield the final sulfamate product. The reaction conditions can be optimized to achieve high yields and purity levels suitable for various applications.

In conclusion, 2,4,6-trimethylphenyl sulfamate (CAS No. 107167-43-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical properties and versatility make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, 2,4,6-trimethylphenyl sulfamate is likely to play an increasingly important role in various scientific and industrial fields.